Cas no 2228828-23-5 (4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine)

• Product Name: 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine
• CAS No: 2228828-23-5
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6073977
• PubChem ID: 165867368
• Update Time: 2025-06-08

4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine
• 2228828-23-5
• EN300-1760217

• Inchi： 1S/C13H18FNO2/c1-9-7-12(16-2)13(8-11(9)14)17-10-3-5-15-6-4-10/h7-8,10,15H,3-6H2,1-2H3
• InChI Key： MAYUWFFZTJFYCM-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)OC1CCNCC1)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine

Professional Introduction to 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine (CAS No. 2228828-23-5)

4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine, with the CAS number 2228828-23-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a 5-fluoro-2-methoxy-4-methylphenoxyl group, make it a promising candidate for further investigation in drug discovery and development.

The< strong>5-fluoro substituent in the phenoxyl ring introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological compounds. This modification can significantly influence the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications. Additionally, the 2-methoxy and 4-methyl groups contribute to the overall steric and electronic environment of the molecule, further modulating its interactions with biological targets.

In recent years, piperidine derivatives have been extensively studied for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The piperidine core is particularly valued for its ability to interact with a wide range of biological targets due to its flexible conformation and favorable lipophilicity. The compound 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine is no exception and has shown potential in several preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs. The structural motifs present in 4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine allow for modifications that can fine-tune its pharmacological properties. For instance, further derivatization of the piperidine ring or the phenoxyl group could lead to compounds with enhanced efficacy or reduced side effects. This flexibility makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

The< strong>5-fluoro substituent is particularly noteworthy due to its role in improving drug-like properties such as solubility and metabolic stability. Fluorine atoms are frequently incorporated into pharmaceuticals because they can increase binding affinity by participating in hydrogen bonding and hydrophobic interactions. Moreover, fluorine atoms can influence the electronic distribution of the molecule, affecting its reactivity and interactions with biological targets. These properties make< strong>4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine a valuable starting point for designing novel compounds with improved pharmacokinetic profiles.

Evidence from recent studies suggests that< strong>piperidine derivatives, including those with fluoro-substituted phenoxyl groups, exhibit promising activity against various diseases. For example, research has shown that certain piperidine-based compounds can modulate neurotransmitter receptors, leading to potential treatments for neurological disorders such as depression and anxiety. The< strong>5-fluoro-2-methoxy-4-methylphenoxy moiety in< strong>4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine may contribute to these effects by enhancing binding to specific receptor sites.

In addition to their potential in CNS disorders, piperidine derivatives have also been explored for their anti-inflammatory and anticancer properties. The structural features of< strong>4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine, particularly the< strong>5-fluoro and< strong>2-methoxy groups, may play a crucial role in mediating these effects by interacting with key enzymes and signaling pathways involved in inflammation and cancer progression. Preclinical data indicates that this compound may inhibit the activity of certain enzymes associated with tumor growth and metastasis.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. The< strong>piperidine derivative< strong>4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine, with its unique substitution pattern, offers a rich area for SAR studies. By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design more effective drugs with improved therapeutic profiles.

The incorporation of fluorine into pharmaceuticals is not without challenges, however. While fluorine atoms can enhance drug-like properties, they can also introduce metabolic complexity and potential toxicity if not carefully managed. Therefore, thorough characterization of< strong>CAS No. 2228828-23-5, including its metabolic fate and toxicological profile, is essential before moving into clinical development. Recent advances in computational chemistry have made it possible to predict these properties more accurately, thereby reducing the risk associated with fluorinated compounds.

In conclusion,< strong>CAS No. 2228828-23-5, known as4-(5-fluoro-2-methoxy-4-methylphenoxy)piperidine,is a promising compound with significant potential in drug discovery and development. Its unique structural features make it an attractive scaffold for designing new therapeutics targeting various diseases. Further research is needed to fully elucidate its biological activity and optimize its pharmacological properties. As our understanding of structure-function relationships continues to improve, compounds likeCAS No. 2228828-23-5 will play an increasingly important role in shaping the future of medicine.